Cas no 477888-41-8 ((E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one)

(E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one is a synthetic organic compound featuring a chalcone backbone with substituted aromatic groups. The presence of a 2-chloro-6-fluorobenzyloxy moiety and a 4-toluidino group enhances its potential as an intermediate in pharmaceutical and agrochemical applications. Its conjugated double bond system contributes to its reactivity, making it suitable for further functionalization in synthetic chemistry. The electron-withdrawing and donating substituents influence its electronic properties, which may be leveraged in the development of bioactive molecules. This compound is characterized by high purity and stability under standard storage conditions, ensuring reliable performance in research and industrial processes.

(E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one structure

477888-41-8 structure

Product Name:(E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one

CAS No:477888-41-8

MF:

MW:

CID:4652945

Update Time:2025-05-20

(E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

- (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one

(E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E150130-25mg	(E)-1-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-3-(4-toluidino)-2-propen-1-one	477888-41-8		25mg	$ 230.00	2022-06-05
TRC	E150130-50mg	(E)-1-{4-[(2-Chloro-6-fluorobenzyl)oxy]phenyl}-3-(4-toluidino)-2-propen-1-one	477888-41-8		50mg	$ 380.00	2022-06-05
Key Organics Ltd	2R-0031-1MG	(E)-1-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(4-toluidino)-2-propen-1-one	477888-41-8	>90%	1mg	£28.00	2025-02-08
Key Organics Ltd	2R-0031-5MG	(E)-1-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(4-toluidino)-2-propen-1-one	477888-41-8	>90%	5mg	£35.00	2025-02-08
Key Organics Ltd	2R-0031-10MG	(E)-1-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(4-toluidino)-2-propen-1-one	477888-41-8	>90%	10mg	£48.00	2025-02-08
Key Organics Ltd	2R-0031-0.5G	(E)-1-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(4-toluidino)-2-propen-1-one	477888-41-8	>90%	0.5g	£385.00	2025-02-08
Key Organics Ltd	2R-0031-1G	(E)-1-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(4-toluidino)-2-propen-1-one	477888-41-8	>90%	1g	£770.00	2025-02-08
Key Organics Ltd	2R-0031-5G	(E)-1-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(4-toluidino)-2-propen-1-one	477888-41-8	>90%	5g	£3080.00	2025-02-08
Key Organics Ltd	2R-0031-10G	(E)-1-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(4-toluidino)-2-propen-1-one	477888-41-8	>90%	10g	£5775.00	2025-02-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00896321-1g	(2E)-1-{4-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-3-[(4-methylphenyl)amino]prop-2-en-1-one	477888-41-8	90%	1g	￥4193.0	2024-04-18

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Additional information on (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one

Compound CAS No. 477888-41-8: (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one

The compound with CAS No. 477888-41-8, named as (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its complex structure, which includes a benzene ring substituted with chlorine and fluorine atoms, an ether linkage, and a propenone moiety with an E-configuration. The presence of these functional groups makes it a versatile compound with unique electronic and steric properties.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The benzyl ether group in this compound is known to enhance the stability of the molecule, while the toluidino group contributes to its ability to interact with biological targets. Researchers have also explored the potential of this compound as a precursor for synthesizing more complex molecules with enhanced pharmacokinetic properties.

The synthesis of (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one involves a series of multi-step reactions, including nucleophilic substitution, coupling reactions, and enantioselective synthesis. These methods have been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. The compound's structure has been analyzed using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational flexibility and molecular interactions.

In terms of applications, this compound has shown promise in various areas. For instance, its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, while its electronic properties make it a candidate for use in organic electronics. Additionally, the compound's interaction with biological systems has been studied in vitro, revealing potential anti-inflammatory and anticancer activities. These findings underscore its potential as a lead compound for drug development.

From a structural perspective, the E-configuration of the propenone group plays a critical role in determining the compound's reactivity and selectivity. This configuration ensures that the molecule adopts a planar conformation, facilitating interactions with target proteins. The substitution pattern on the benzene rings further enhances the molecule's stability and solubility, making it suitable for various chemical transformations.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. Molecular dynamics simulations have provided insights into its binding affinity to specific receptors, while quantum mechanical calculations have shed light on its electronic transitions and reactivity. These computational tools have significantly accelerated the understanding of this compound's properties and its potential applications.

In conclusion, (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-toluidino)-2-propen-1-one is a remarkable compound with a wealth of scientific and practical applications. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in both academic and industrial settings. As research continues to uncover new aspects of its properties and uses, this compound is poised to make significant contributions to various fields of science and technology.